Cas no 89466-38-6 (6-Chloro-3-methoxy-4-methylpyridazine)

6-Chloro-3-methoxy-4-methylpyridazine is a heterocyclic organic compound featuring a pyridazine core substituted with chloro, methoxy, and methyl functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy and methyl substituents influence steric and electronic properties, enabling selective modifications. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong acids or bases. Analytical methods such as GC-MS, HPLC, and NMR confirm its purity and structural integrity.
6-Chloro-3-methoxy-4-methylpyridazine structure
89466-38-6 structure
Product Name:6-Chloro-3-methoxy-4-methylpyridazine
CAS No:89466-38-6
MF:C6H7ClN2O
MW:158.58558011055
MDL:MFCD27923630
CID:1091482
PubChem ID:11084151
Update Time:2025-06-10

6-Chloro-3-methoxy-4-methylpyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-methoxy-4-methylpyridazine
    • AK145360
    • 3-Methoxy-4-methyl-6-chloropyridazine
    • FCH2491519
    • Pyridazine, 6-chloro-3-methoxy-4-methyl-
    • AX8283422
    • 6-Chloro-3-methoxy-4-methylpyridazine (ACI)
    • SCHEMBL16387120
    • DB-197100
    • 89466-38-6
    • DS-8092
    • CS-0187203
    • EN300-99053
    • AKOS022178034
    • MFCD27923630
    • C77016
    • MDL: MFCD27923630
    • Inchi: 1S/C6H7ClN2O/c1-4-3-5(7)8-9-6(4)10-2/h3H,1-2H3
    • InChI Key: PIFMVHDPLKHDRE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C(OC)=NN=1

Computed Properties

  • Exact Mass: 158.0246905g/mol
  • Monoisotopic Mass: 158.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 293.8±35.0°C at 760 mmHg
  • Flash Point: 131.5±25.9 °C

6-Chloro-3-methoxy-4-methylpyridazine Security Information

6-Chloro-3-methoxy-4-methylpyridazine Pricemore >>

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6-Chloro-3-methoxy-4-methylpyridazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methyl iodide ,  Butyllithium ,  N,α-Bis(1,1-dimethylethyl)cyclohexanemethanamine Solvents: Tetrahydrofuran
Reference
Metalation of diazines. XVII. Very hindered bases as new metalating agents, improvement of regioselectivity for the metalation of 3-chloro-6-methoxypyridazine
Mojovic, Ljubica; Turck, Alain; Ple, Nelly; Dorsy, Muriel; Ndzi, Bruno; et al, Tetrahedron, 1996, 52(31), 10417-10426

Production Method 2

Reaction Conditions
1.1 Reagents: Thallium nitrate Solvents: Methanol
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
An Efficient and Simple Thallium(III)-Induced Cleavage of the Hydrazino Moiety
Kocevar, Marijan; Mihorko, Polona; Polanc, Slovenko, Journal of Organic Chemistry, 1995, 60(5), 1466-9

6-Chloro-3-methoxy-4-methylpyridazine Raw materials

6-Chloro-3-methoxy-4-methylpyridazine Preparation Products

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